Cas no 68929-16-8 (Octadecanoic acid, compd. with 2-(diethylamino)ethanol (1:1))

• Product Name: Octadecanoic acid, compd. with 2-(diethylamino)ethanol (1:1)
• CAS No: 68929-16-8
• MF: C₂₄H₅₁NO₃
• MW: 401.66664814949
• CID: 972660
• PubChem ID: 44149450
• Update Time: 2025-04-19

Octadecanoic acid, compd. with 2-(diethylamino)ethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, compd. with 2-(diethylamino)ethanol (1:1)
• 2-(diethylamino)ethanol,octadecanoic acid
• 68929-16-8
• SCHEMBL10949578
• DTXSID1071874

• Inchi： 1S/C18H36O2.C6H15NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-3-7(4-2)5-6-8/h2-17H2,1H3,(H,19,20);8H,3-6H2,1-2H3
• InChI Key： MRJWKJUSWPVRHF-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCC)=O.OCCN(CC)CC

Computed Properties

• Exact Mass: 401.387
• Monoisotopic Mass: 401.387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2